Cas no 73898-34-7 (Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-)

• Product Name: Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-
• CAS No: 73898-34-7
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 4164839
• Update Time: 2025-04-24

Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-

• Inchi： 1S/C8H6BrClO2/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,11H,4H2
• InChI Key： ZERCYGWGFKCDHC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C(O)=C1)CBr

Experimental Properties

• Density: 1.726±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±32.0 °C(Predicted)
• pka: 7.50±0.10(Predicted)

Additional information on Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-

Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-: A Comprehensive Overview

Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-, also known by its CAS number 73898-34-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a ketone group with a bromine atom and a substituted phenyl ring. The phenyl ring is further modified with a chlorine atom and a hydroxyl group, making it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)- involves several steps, including the preparation of the phenolic precursor and subsequent alkylation or acylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments have been documented in various scientific journals, highlighting the importance of optimizing synthetic pathways for complex molecules like this one.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)- exhibits moderate to high activity against certain enzymes and cellular targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of protein kinase C (PKC), a key player in signal transduction pathways associated with cancer and inflammation. Such findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological properties, this compound has also been studied for its environmental fate and toxicity. Recent research has focused on understanding how Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)- interacts with environmental systems, particularly in aqueous environments. Results indicate that the compound undergoes slow degradation under sunlight exposure, suggesting that it may persist in certain ecosystems if released into the environment.

The structural features of this compound make it an attractive candidate for further modification and exploration. For example, the hydroxyl group on the phenyl ring can be used as a site for additional functionalization, potentially leading to derivatives with enhanced bioavailability or selectivity. Researchers are actively exploring these possibilities, leveraging computational chemistry tools to predict the properties of various analogs before synthesizing them.

In conclusion, Ethanone, 2-bromo-1-(4-chloro-3-hydroxyphenyl)-, CAS No. 73898-34-7, is a multifaceted compound with promising applications in both therapeutic development and environmental science. Its unique structure and reactivity continue to inspire innovative research across multiple disciplines.